Cas no 883791-79-5 (3-(2,4,5-trimethylphenyl)butanoic Acid)

• Product Name: 3-(2,4,5-trimethylphenyl)butanoic Acid
• CAS No: 883791-79-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5757521
• PubChem ID: 4206732
• Update Time: 2023-11-15

3-(2,4,5-trimethylphenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• AKOS017547949
• 883791-79-5
• EN300-1859337
• 3-(2,4,5-trimethylphenyl)butanoic Acid
• 3-(2,4,5-TRIMETHYL-PHENYL)-BUTYRIC ACID
• CS-0274794
• Benzenepropanoic acid, β,2,4,5-tetramethyl-

• Inchi： 1S/C13H18O2/c1-8-5-10(3)12(6-9(8)2)11(4)7-13(14)15/h5-6,11H,7H2,1-4H3,(H,14,15)
• InChI Key： BPFRLJBHYOBGRO-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±11.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids